315-22-0

Monocrotaline

In Stock

• CAS RN:
• 315-22-0

• Formula:
• C16H23NO6

• InChI:
• InChI=1S/C16H23NO6/c1-9-13(18)23-11-5-7-17-6-4-10(12(11)17)8-22-14(19)16(3,21)15(9,2)20/h4,9,11-12,20-21H,5-8H2,1-3H3/t9-,11+,12+,15+,16-/m0/s1

• InChIKey:
• QVCMHGGNRFRMAD-XFGHUUIASA-N

• Monocrotaline is a natural 11-membered macrocyclic pyrrolizidine alkaloid used in an animal model of pulmonary hypertension. It is metabolized by cytochrome P450 3A4 in the liver to monocrotaline pyrrole. Administration of monocrotaline or its metabolite monocrotaline pyrrole to rats causes progressive lung injury featuring pulmonary vascular remodeling, pulmonary hypertension, and compensatory right heart hypertrophy.
  Monocrotalin analytical standard provided with chromatographic purity, to be used as reference material for qualitative determination.
  Monocrotaline is a natural ligand that exhibits dose-dependent cytotoxicity as a pyrrolizidine alkaloid and toxic plant constituent;  the alkaloid causes pulmonary artery hypertension, right ventricular hypertrophy, and pathological changes in the pulmonary vasculature. However, it also has therapeutic potential again...

1,8-Dichloropyrene

In Stock

• CAS RN:
• 89315-22-0

• Formula:
• C16H8Cl2

• InChI:
• InChI=1S/C16H8Cl2/c17-13-7-3-9-1-2-10-4-8-14(18)12-6-5-11(13)15(9)16(10)12/h1-8H

• InChIKey:
• QBYRCJCPADWWBX-UHFFFAOYSA-N

• 1,8-Dichloropyrene, also known as 1,8-Dichloropyrene, is a useful research compound. Its molecular formula is C16H8Cl2 and its molecular weight is 271.1 g/mol. The purity is usually 95%.

(R)-2-Methyl-N-(pyridin-3-ylmethylene)-propane-2-sulfinamide

In Stock

• CAS RN:
• 220315-22-0

• Formula:
• C10H14N2OS

• InChI:
• InChI=1S/C10H14N2OS/c1-10(2,3)14(13)12-8-9-5-4-6-11-7-9/h4-8H,1-3H3/b12-8+/t14-/m1/s1

• InChIKey:
• BMQNAHRVOYMEED-CEFACKQISA-N

• (R)-2-Methyl-N-(pyridin-3-ylmethylene)-propane-2-sulfinamide is a useful research compound. Its molecular formula is C10H14N2OS and its molecular weight is 210.3. The purity is usually 95%.

2,4,7,12-Tetraazatridecan-13-oic acid, 10-hydroxy-2-methyl-5-(1-methylethyl)-3,6-dioxo-8,11-bis(phenylmethyl)-1-(2-(1-pyrrolidinyl)-4-thiazolyl)-, 5-isoxazolylmethyl ester, (5S-(5R*,8R*,10R*,11R*))-

• CAS RN:
• 165315-22-0

• Formula:
• C38H49N7O6S

• InChI:
• InChI=1S/C38H49N7O6S/c1-26(2)34(43-36(48)44(3)23-30-25-52-37(41-30)45-18-10-11-19-45)35(47)40-29(20-27-12-6-4-7-13-27)22-33(46)32(21-28-14-8-5-9-15-28)42-38(49)50-24-31-16-17-39-51-31/h4-9,12-17,25-26,29,32-34,46H,10-11,18-24H2,1-3H3,(H,40,47)(H,42,49)(H,43,48)/t29-,32-,33-,34-/m0/s1

• InChIKey:
• MLXKVGQYRYFUKV-UYDQTSAYSA-N

• 2,4,7,12-Tetraazatridecan-13-oic acid, 10-hydroxy-2-methyl-5-(1-methylethyl)-3,6-dioxo-8,11-bis(phenylmethyl)-1-(2-(1-pyrrolidinyl)-4-thiazolyl)-, 5-isoxazolylmethyl ester, (5S-(5R*,8R*,10R*,11R*))- is a useful research compound. Its molecular formula is C38H49N7O6S and its molecular weight is 731.9 g/mol. The purity is usually 95%.

2-Thiophenecarbonitrile, tetrahydro-2-methyl-

In Stock

• CAS RN:
• 940315-22-0

• Formula:
• C6H9NS

• InChI:
• InChI=1S/C6H9NS/c1-6(5-7)3-2-4-8-6/h2-4H2,1H3

• InChIKey:
• LELSDQAZXARHFP-UHFFFAOYSA-N

• 2-Thiophenecarbonitrile, tetrahydro-2-methyl- is a useful research compound. Its molecular formula is C6H9NS and its molecular weight is 127.21 g/mol. The purity is usually 95%.

N-(3-acetyl-2-methylnaphtho[1,2-b]furan-5-yl)-4-bromobenzenesulfonamide

In Stock

• CAS RN:
• 301315-22-0

• Formula:
• C21H16BrNO4S

• InChI:
• InChI=1S/C21H16BrNO4S/c1-12(24)20-13(2)27-21-17-6-4-3-5-16(17)19(11-18(20)21)23-28(25,26)15-9-7-14(22)8-10-15/h3-11,23H,1-2H3

• InChIKey:
• FJEHPFYJJIRPDL-UHFFFAOYSA-N

• N-(3-acetyl-2-methylnaphtho[1,2-b]furan-5-yl)-4-bromobenzenesulfonamide is a useful research compound. Its molecular formula is C21H16BrNO4S and its molecular weight is 458.3g/mol. The purity is usually 95%.

Tert-butyl 4-hydroxy-4-(trichloromethyl)piperidine-1-carboxylate

In Stock

• CAS RN:
• 2248315-22-0

• Formula:
• C11H18Cl3NO3

• InChI:
• InChI=1S/C11H18Cl3NO3/c1-9(2,3)18-8(16)15-6-4-10(17,5-7-15)11(12,13)14/h17H,4-7H2,1-3H3

• InChIKey:
• TXYJSIIVLDEIEM-UHFFFAOYSA-N

• Tert-butyl 4-hydroxy-4-(trichloromethyl)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C11H18Cl3NO3 and its molecular weight is 318.62. The purity is usually 95%.

2-[(4-Fluorophenyl)methyl]-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole

Usually In Stock

• CAS RN:
• 2329315-22-0

• Formula:
• C14H18FN

• InChI:
• InChI=1S/C14H18FN/c15-14-6-4-11(5-7-14)8-16-9-12-2-1-3-13(12)10-16/h4-7,12-13H,1-3,8-10H2

• InChIKey:
• UMJCDSFJLNJDIR-UHFFFAOYSA-N

• 2-[(4-Fluorophenyl)methyl]-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole is a useful research compound. Its molecular formula is C14H18FN and its molecular weight is 219.303. The purity is usually 95%.

3-bromo-6-fluoro-1H-pyrrolo[2,3-b]pyridine

In Stock

• CAS RN:
• 1190315-22-0

• Formula:
• C7H4BrFN2

• InChI:
• InChI=1S/C7H4BrFN2/c8-5-3-10-7-4(5)1-2-6(9)11-7/h1-3H,(H,10,11)

• InChIKey:
• FRKIEXRKVIGWSN-UHFFFAOYSA-N

• 3-bromo-6-fluoro-1H-pyrrolo[2,3-b]pyridine is a useful research compound. Its molecular formula is C7H4BrFN2 and its molecular weight is 215.02. The purity is usually 95%.